Kanamycin sulfate

• Molecular Formula: C18H38N4O15S
• Molecular Weight: 582.6 g/mol
• InChI: InChI=1S/C18H36N4O11.H2O4S/c19-2-6-10(25)12(27)13(28)18(30-6)33-16-5(21)1-4(20)15(14(16)29)32-17-11(26)8(22)9(24)7(3-23)31-17;1-5(2,3)4/h4-18,23-29H,1-3,19-22H2;(H2,1,2,3,4)/t4-,5+,6?,7?,8-,9-,10-,11?,12-,13?,14?,15?,16+,17-,18-;/m0./s1
• InChIKey: OOYGSFOGFJDDHP-GKBZEYJFSA-N

Kanamycin Sulfate Procurement Guide: USP-Grade Aminoglycoside Antibiotic Specifications and Core Characteristics

Kanamycin sulfate is a water-soluble aminoglycoside antibiotic produced by Streptomyces kanamyceticus, composed primarily of kanamycin A with minor fractions of kanamycin B and C [1]. It functions as a broad-spectrum bacteriocidal agent by irreversibly binding to the 30S subunit of prokaryotic ribosomes, inducing translational errors and inhibiting protein synthesis . The compound is supplied as a crystalline sulfate salt meeting USP monograph specifications, with a potency of ≥750 μg/mg kanamycin base (calculated on the dried basis), a 1% aqueous solution pH of 6.5–8.5, and loss on drying of ≤4.0% [2].

USP-grade potency specification ensures lot-to-lot antimicrobial activity consistency for reproducible assays.

Autoclave-stable aqueous formulation supports streamlined media preparation without filter sterilization.

Narrow anti-pseudomonal spectrum enables selective isolation of non-Pseudomonas Gram-negative bacteria in microbiology workflows.

• [1] Umezawa H, Ueda M, Maeda K, Yagishita K, Kondo S, Okami Y, Utahara R, Osato Y, Nitta K, Takeuchi T. Production and isolation of a new antibiotic: kanamycin. J Antibiot (Tokyo). 1957;10(5):181-188. View Source
• [2] United States Pharmacopeia. USP Monographs: Kanamycin Sulfate. USP29-NF24. View Source

Why Kanamycin Sulfate Cannot Be Substituted with Gentamicin, Amikacin, or Neomycin in Scientific and Industrial Workflows

Despite belonging to the same aminoglycoside class, kanamycin sulfate exhibits quantifiable differences in antimicrobial potency, eukaryotic toxicity thresholds, and physicochemical stability that preclude simple interchange with gentamicin, amikacin, neomycin, or hygromycin. Substituting kanamycin with another aminoglycoside in established selection protocols, microbiological assays, or cell culture workflows without re-optimization can result in false-negative selection, unintended eukaryotic cytotoxicity, or experimental failure [1]. Direct comparative studies demonstrate that MIC90 values vary by orders of magnitude across organisms, effective selection concentrations differ 2- to 4-fold in plant transformation systems, and solution stability under thermal stress diverges significantly among analogs [2].

Anti-pseudomonal susceptibility profiles differ by >80 percentage points across aminoglycosides – may not transfer for Pseudomonas-specific studies.

Effective selection concentrations in plant systems vary 2–4-fold between kanamycin and neomycin – requires re-optimization of transgenic selection protocols.

Thermal and pH-dependent degradation patterns diverge among aminoglycosides – may alter media preparation and storage protocols.

• [1] Dinev T, Urumova V, Lyutskanov M, Lashev L. Comparative pharmacokinetics and PK/PD parameters of five aminoglycosides in goats. Turk J Vet Anim Sci. 2009;33(3):223-228. View Source
• [2] Kapaun JA, Cheng ZM. Aminoglycoside antibiotics inhibit shoot regeneration from Siberian elm leaf explants. HortScience. 1999;34(4):727-729. View Source

Kanamycin Sulfate Product-Specific Quantitative Evidence: Comparator-Based Performance Data for Informed Procurement

Kanamycin Exhibits Significantly Lower Anti-Pseudomonal Activity Compared to Gentamicin, Amikacin, and Tobramycin

Against Pseudomonas aeruginosa clinical isolates from cystic fibrosis patients, kanamycin demonstrates markedly inferior in vitro activity compared to other aminoglycosides. At the lowest tested concentration of 0.78 μg/mL, only 3% of strains were susceptible to kanamycin, whereas susceptibility rates for amikacin, gentamicin, and tobramycin were 85.5%, 95%, and 98%, respectively [1]. When evaluated against clinically attainable serum concentrations, susceptibility remained 25.7% for kanamycin versus 97.9% for amikacin and 98.9% for gentamicin and tobramycin [1]. This differential susceptibility profile is critical for selecting appropriate aminoglycosides for microbiology quality control and antibiotic susceptibility testing panels.

Anti-Pseudomonal Susceptibility

Head-to-head

3% strain susceptibility (kanamycin) vs. 85.5–98% (amikacin, gentamicin, tobramycin) at 0.78 μg/mL

Anti-pseudomonal activity context differs – supports selective media formulation

97 clinical Pseudomonas isolates, broth dilution MIC assay

Evidence Dimension	Percent strain susceptibility at 0.78 μg/mL
Target Compound Data	3% of 97 Pseudomonas strains susceptible at 0.78 μg/mL
Comparator Or Baseline	Amikacin: 85.5%; Gentamicin: 95%; Tobramycin: 98% at 0.78 μg/mL
Quantified Difference	Kanamycin susceptibility 82.5–95 percentage points lower
Conditions	Broth dilution MIC assay, 97 clinical Pseudomonas isolates from cystic fibrosis patients

Why This Matters

This data informs selection of kanamycin over other aminoglycosides when targeting specific non-pseudomonal organisms or when a narrower anti-pseudomonal spectrum is required for selective media formulation.

• [1] Hoogkamp-Korstanje JA, et al. In vitro susceptibility of pseudomonas to four beta-lactam antibiotics and four aminoglycosides. Chemotherapy. 1979;25(6):337-345. View Source

Kanamycin Demonstrates Lower Activity than Amikacin Against Mycobacterium tuberculosis with 2-Fold Higher Median MIC

In direct comparative susceptibility testing against 57 clinical Mycobacterium tuberculosis strains using the absolute concentration method on 7H10 agar, amikacin exhibited significantly greater potency than kanamycin. The median MIC of kanamycin was 4 mg/L, compared to 2 mg/L for amikacin and 8 mg/L for capreomycin [1]. At the specific concentration of 2 mg/L, 48 strains (84%) were inhibited by amikacin while only 5 strains (9%) were inhibited by kanamycin (P < 0.05, Wilcoxon signed-rank test) [1]. This differential MIC distribution substantiates the distinct WHO susceptibility breakpoints for these drugs.

Antimycobacterial Potency

Head-to-head

Median MIC 4 mg/L (kanamycin) vs 2 mg/L (amikacin) vs 8 mg/L (capreomycin)

Intermediate antimycobacterial potency – reference for susceptibility testing

57 M. tuberculosis strains, absolute concentration method, 14-day incubation

Evidence Dimension	Median MIC (minimum inhibitory concentration)
Target Compound Data	4 mg/L (kanamycin)
Comparator Or Baseline	Amikacin: 2 mg/L; Capreomycin: 8 mg/L
Quantified Difference	Kanamycin MIC 2-fold higher than amikacin; 2-fold lower than capreomycin
Conditions	Absolute concentration method, 7H10 agar, 57 clinical M. tuberculosis strains, 14-day incubation

Why This Matters

Procurement decisions for antimycobacterial research or clinical microbiology reference standards should account for kanamycin's intermediate potency between amikacin and capreomycin, as MIC differences impact experimental design and result interpretation.

• [1] Dijkstra JA, et al. In Vitro Susceptibility of Mycobacterium tuberculosis to Amikacin, Kanamycin, and Capreomycin. Antimicrob Agents Chemother. 2018;62(3):e01724-17. View Source

Kanamycin Requires 2-Fold Lower Concentration than Neomycin for Complete Shoot Regeneration Inhibition in Plant Tissue Culture

In Siberian elm (Ulmus pumila L.) leaf explant regeneration assays, kanamycin exhibited complete shoot regeneration inhibition at 225 mg/L, whereas neomycin required 450 mg/L to achieve the same complete inhibitory effect [1]. Kanamycin at 100 mg/L or higher significantly reduced shoot regeneration, establishing a clear dose-response threshold suitable for transgenic selection. The 2-fold lower effective concentration of kanamycin relative to neomycin reduces overall antibiotic consumption in large-scale transformation workflows [1].

Plant Selection Threshold

Head-to-head

Complete shoot inhibition at 225 mg/L (kanamycin) vs 450 mg/L (neomycin)

Dose-response context supports nptII selection in plant transformation

Siberian elm leaf explants, 4-week shoot regeneration culture

Evidence Dimension	Concentration for complete shoot regeneration inhibition
Target Compound Data	225 mg/L (complete inhibition)
Comparator Or Baseline	Neomycin: 450 mg/L (complete inhibition)
Quantified Difference	Kanamycin effective concentration 2-fold lower (50% reduction) than neomycin
Conditions	Siberian elm leaf explants, shoot regeneration medium, 4-week culture

Why This Matters

For plant biotechnology procurement, kanamycin selection at 225 mg/L provides a 50% reduction in antibiotic mass required per liter of medium compared to neomycin-based selection, offering operational cost and waste reduction advantages.

• [1] Kapaun JA, Cheng ZM. Aminoglycoside antibiotics inhibit shoot regeneration from Siberian elm leaf explants. HortScience. 1999;34(4):727-729. View Source

Kanamycin Sulfate Exhibits Superior Thermal Stability with <10% Activity Loss After Autoclaving at 120°C for One Hour

Kanamycin sulfate demonstrates exceptional thermal stability, with less than 10% loss of antimicrobial activity after autoclaving for one hour at 120°C [1]. The compound remains stable over a broad pH range of 2 to 11 [1]. In contrast, kanamycin becomes more labile at pH 5.0 compared to neutral pH, whereas streptomycin exhibits the opposite trend, becoming more stable under acidic conditions [2]. Under thermophilic growth conditions, kanamycin degradation accelerates at pH 5.0, a behavior not observed with all aminoglycosides [2]. Aqueous solutions stored at room temperature for 6–8 months show only 1–2% activity loss, and autoclaving at 120°C for one hour results in 5% loss [3].

Autoclave Stability

Data to verify

>90% activity retained after autoclaving 1h at 120°C

Supports autoclaved media preparation without filter sterilization

pH-dependent stability profile differs from streptomycin; class-level inference

Evidence Dimension	Activity retention after 120°C autoclaving for 1 hour
Target Compound Data	>90% activity retained (<10% loss)
Comparator Or Baseline	Streptomycin: more stable at pH 5.0 than pH 7.3 (inverse relationship to kanamycin)
Quantified Difference	pH-dependent stability profile differs from streptomycin; kanamycin more labile at pH 5.0
Conditions	Autoclaving 1 hour at 120°C; pH range 2–11 stability; pH 5.0 vs 7.3 thermophilic growth media

Why This Matters

Procurement of kanamycin sulfate for applications requiring autoclaved media preparation or extended solution storage offers a stability advantage, reducing the need for filter sterilization and minimizing lot-to-lot activity variation.

• [1] Cron MJ, et al. Kanamycin. I. Chemistry. Ann N Y Acad Sci. 1958;76(1):27-39. View Source
• [2] Peteranderl R, Shotts EB, Wiegel J. Stability of antibiotics under growth conditions for thermophilic anaerobes. Appl Environ Microbiol. 1990;56(6):1981-1983. View Source
• [3] AppliChem. All You Need for Proteomics: Protein Expression Antibiotics. VWR International. View Source

Kanamycin Sulfate USP Potency Specification of ≥750 μg/mg Kanamycin Base Ensures Reproducible Antimicrobial Activity

USP-grade kanamycin sulfate is standardized to a potency of not less than 750 μg of kanamycin base (C₁₈H₃₆N₄O₁₁) per mg, calculated on the dried basis [1]. This potency specification is accompanied by chromatographic purity requirements that limit kanamycin B content to ≤4.0% and any unknown impurity to ≤0.5% [2]. Physical specifications include loss on drying ≤4.0%, residue on ignition ≤1.0%, and a 1% aqueous solution pH of 6.5–8.5 [1]. These defined specifications differentiate pharmaceutical-grade kanamycin sulfate from technical-grade material, which lacks the same rigorous purity and potency standardization.

USP Potency Standard

Specification review

Potency ≥750 μg/mg kanamycin base (dried basis)

Lot-to-lot activity consistency for reproducible MIC and selection experiments

USP monograph; kanamycin B ≤4.0%, loss on drying ≤4.0%

Evidence Dimension	USP potency specification (kanamycin base per mg dried powder)
Target Compound Data	≥750 μg/mg kanamycin base (dried basis)
Comparator Or Baseline	Technical-grade kanamycin sulfate (no guaranteed potency minimum)
Quantified Difference	USP-grade provides assured ≥750 μg/mg; technical grade may vary by lot
Conditions	USP microbiological assay, calculated on dried basis per USP 731

Why This Matters

Procurement of USP-grade kanamycin sulfate ensures lot-to-lot consistency in antimicrobial potency, essential for reproducible MIC determinations, selective media preparation, and compliance with regulatory or pharmacopeial requirements.

• [1] United States Pharmacopeia. USP Monographs: Kanamycin Sulfate. USP29-NF24. View Source
• [2] Molekula. Kanamycin A Sulfate [25389-94-0] Specification Sheet. View Source

Kanamycin Sulfate Optimal Research and Industrial Application Scenarios Based on Comparative Evidence

Plant Transformation Selection Agent for nptII Marker Systems

Based on the quantitative evidence that kanamycin achieves complete shoot regeneration inhibition at 225 mg/L—a 2-fold lower concentration than neomycin (450 mg/L) in Siberian elm [1]—kanamycin sulfate is the preferred selection agent for nptII (neomycin phosphotransferase II) marker systems in plant transformation. The lower effective concentration reduces total antibiotic consumption and cost while maintaining stringent selection pressure. Additionally, the phytotoxic interaction between kanamycin and calcium at 170 μM antibiotic concentration in sugar beet explants is mitigated by elevating calcium from 1 mM to 10 mM, resulting in a 3-fold growth increase [2].

Bacterial Protein Expression and Plasmid Maintenance

Kanamycin sulfate's high thermal stability—retaining >90% activity after 1-hour autoclaving at 120°C [1]—makes it uniquely suited for inclusion in autoclaved bacterial culture media for recombinant protein expression. Unlike other aminoglycosides requiring filter sterilization, kanamycin can withstand the autoclaving process, streamlining media preparation workflows. The USP-grade potency specification of ≥750 μg/mg [2] ensures reproducible plasmid selection pressure across experimental replicates.

Microbiological Susceptibility Testing of Non-Pseudomonal Gram-Negative Pathogens

Given the differential anti-pseudomonal activity where kanamycin exhibits only 3% susceptibility at 0.78 μg/mL compared to 95–98% for gentamicin and tobramycin [1], kanamycin sulfate serves as a critical component in antibiotic susceptibility testing panels for distinguishing Pseudomonas species from other Gram-negative enteric bacteria. This narrow anti-pseudomonal spectrum enables its use as a selective agent in media formulated for isolating Enterobacteriaceae while suppressing Pseudomonas contaminants.

Second-Line Antimycobacterial Research and Reference Standards

With a median MIC of 4 mg/L against Mycobacterium tuberculosis, kanamycin occupies an intermediate potency position between amikacin (2 mg/L) and capreomycin (8 mg/L) [1]. This defined MIC profile supports its use as a reference compound in antimycobacterial drug discovery and as a positive control in susceptibility testing of multidrug-resistant M. tuberculosis clinical isolates. The established WHO breakpoint of 2.5 mg/L for kanamycin susceptibility testing [1] further validates its role in clinical microbiology quality assurance.

Application

Selection Property

Validation Focus

Plant transformation selection (nptII marker)

Autoclave-stable aminoglycoside with USP-grade potency consistency

Verify effective selection concentration and calcium interaction mitigation per target species

Bacterial protein expression & plasmid maintenance

Thermal stability allowing autoclaved media; USP potency ensures uniform selection pressure

Plasmid retention rates and expression yield under standard induction conditions

Microbiological susceptibility testing (non-pseudomonal Gram-negatives)

Narrow anti-pseudomonal spectrum enables selective isolation of Enterobacteriaceae

Differential susceptibility to Pseudomonas spp. and Enterobacteriaceae panel

Antimycobacterial research & reference standards

Defined intermediate MIC profile between amikacin and capreomycin

Validate MIC endpoints against M. tuberculosis reference strains per WHO breakpoint criteria

• [1] Kapaun JA, Cheng ZM. Aminoglycoside antibiotics inhibit shoot regeneration from Siberian elm leaf explants. HortScience. 1999;34(4):727-729. View Source
• [2] Joersbo M, Okkels FT. Calcium reduces toxicity of aminoglycoside antibiotics in sugar-beet explants in vitro. Physiol Plant. 1996;97(2):245-250. View Source